Cas no 913742-06-0 (3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo-)

3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo- structure
913742-06-0 structure
Product Name:3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo-
CAS No:913742-06-0
MF:C24H28N2O2
MW:376.491326332092
CID:749247
PubChem ID:44417365
Update Time:2025-04-19

3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo-
    • 1-cycloheptyl-5-oxo-N-(3-phenylphenyl)pyrrolidine-3-carboxamide
    • CHEMBL386229
    • 913742-06-0
    • DTXSID80658806
    • N-([1,1'-Biphenyl]-3-yl)-1-cycloheptyl-5-oxopyrrolidine-3-carboxamide
    • Inchi: 1S/C24H28N2O2/c27-23-16-20(17-26(23)22-13-6-1-2-7-14-22)24(28)25-21-12-8-11-19(15-21)18-9-4-3-5-10-18/h3-5,8-12,15,20,22H,1-2,6-7,13-14,16-17H2,(H,25,28)
    • InChI Key: PBKXJKOUQVSIQT-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(NC2C=CC=C(C3C=CC=CC=3)C=2)=O)CN1C1CCCCCC1

Computed Properties

  • Exact Mass: 376.215078140g/mol
  • Monoisotopic Mass: 376.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 49.4Ų
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